Cas no 113895-78-6 (1H-Benzimidazol-7-ol,2-propyl-)

• Product Name: 1H-Benzimidazol-7-ol,2-propyl-
• CAS No: 113895-78-6
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 130323
• PubChem ID: 21613281
• Update Time: 2025-04-19

1H-Benzimidazol-7-ol,2-propyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazol-7-ol,2-propyl-
• Benzimidazol-4-ol, 2-propyl- (6CI)
• 2-propyl-1H-benzo[d]imidazol-4-ol
• 113895-78-6
• 2-propyl-1H-benzimidazol-4-ol
• SCHEMBL10397230
• DB-285523
• BENZIMIDAZOL-4-OL, 2-PROPYL-

• Inchi： 1S/C10H12N2O/c1-2-4-9-11-7-5-3-6-8(13)10(7)12-9/h3,5-6,13H,2,4H2,1H3,(H,11,12)
• InChI Key： VWHZGBJBYSIHNO-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=C1N=C(CCC)N2

Computed Properties

• Exact Mass: 176.09506
• Monoisotopic Mass: 176.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 48.9A^2

Experimental Properties

• PSA: 48.91